Saxagliptin N-Carboxybenzyl O-Sulfate

Specification

• Molecular Formula: C₂₆H₃₁N₃O₇S
• Molecular Weight: 529.61

Introduction

Chemical Identity and Structure

Saxagliptin N-Carboxybenzyl O-Sulfate is characterized by the full chemical name (1R,3r,5R,7S)-3-((S)-1-(((benzyloxy)carbonyl)amino)-2-((1S,3S,5S)-3-cyano-2-azabicyclo[3.1.0]hexan-2-yl)-2-oxoethyl)adamantan-1-yl hydrogen sulfate. This complex nomenclature reflects its intricate molecular structure with multiple stereocenters that are critical to its function as a synthetic intermediate. The compound features an adamantane core, a cyano-substituted azabicyclo[3.1.0]hexane moiety, a carboxybenzyl protecting group, and a sulfate functional group.

Physical and Chemical Properties

The physical and chemical properties of Saxagliptin N-Carboxybenzyl O-Sulfate are summarized in Table 1, which compiles data from multiple sources to provide a comprehensive overview.

Table 1: Chemical Properties of Saxagliptin N-Carboxybenzyl O-Sulfate

Property	Value
Chemical Name	(1R,3r,5R,7S)-3-((S)-1-(((benzyloxy)carbonyl)amino)-2-((1S,3S,5S)-3-cyano-2-azabicyclo[3.1.0]hexan-2-yl)-2-oxoethyl)adamantan-1-yl hydrogen sulfate
Molecular Formula	C₂₆H₃₁N₃O₇S
Molecular Weight	529.61 g/mol
CAS Number	Not Available
SMILES Notation	O=C(N(C@@HC#N)[C@@H]2[C@H]1C2)C@HNC(OCC6=CC=CC=C6)=O

The compound possesses a complex three-dimensional structure with numerous chiral centers that must be carefully controlled during synthesis to ensure the desired stereochemical configuration. The molecular weight of 529.61 g/mol and chemical formula C₂₆H₃₁N₃O₇S indicate a relatively complex molecule with multiple functional groups.

Role in Pharmaceutical Synthesis

Saxagliptin N-Carboxybenzyl O-Sulfate serves as an intermediate in the synthesis of derivatives of Saxagliptin, a potent DPP-4 inhibitor used in the management of type 2 diabetes mellitus. The parent compound, Saxagliptin, acts by inhibiting the DPP-4 enzyme, which is crucial in regulating incretin hormones that control blood glucose levels.

Synthetic Pathway Significance

Within the synthetic pathway, this compound represents a protected form of the molecule where:

• The amino group is protected by a carboxybenzyl (Cbz) group

• The hydroxyl group is converted to a sulfate

These modifications serve specific purposes in the synthesis process. The carboxybenzyl group protects the sensitive amino functionality during subsequent reaction steps, while the sulfate group serves as an activating group or leaving group in further synthetic transformations. The presence of these groups is strategic, allowing for selective chemical modifications while preventing unwanted side reactions.

Relation to Final Active Pharmaceutical Ingredient

The final active pharmaceutical ingredient, Saxagliptin, has the molecular formula C₁₈H₂₅N₃O₂ with a molecular weight of 315.41 g/mol. It is sold under the brand name Onglyza and is used both as monotherapy and in combination with other drugs for the treatment of type 2 diabetes. The transformation from Saxagliptin N-Carboxybenzyl O-Sulfate to the final API involves several chemical steps, including removal of the protecting groups and conversion of the sulfate to a hydroxyl group.

Comparative Analysis with Related Compounds

To better understand the position of Saxagliptin N-Carboxybenzyl O-Sulfate in the synthesis pathway, it is helpful to compare it with related compounds. Table 2 presents a comparison of key properties and functions.

Table 2: Comparative Analysis of Saxagliptin N-Carboxybenzyl O-Sulfate and Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Function
Saxagliptin N-Carboxybenzyl O-Sulfate	C₂₆H₃₁N₃O₇S	529.61	Synthetic intermediate
Saxagliptin	C₁₈H₂₅N₃O₂	315.41	Active pharmaceutical ingredient
Saxagliptin Monohydrate	C₁₈H₂₇N₃O₃	333.43	Hydrated form of API
Saxagliptin N-Carboxybenzyl	C₂₆H₃₁N₃O₄	449.5	Synthetic intermediate
Saxagliptin O-Sulfate	C₁₈H₂₅N₃O₅S	395.5	Synthetic intermediate

Research Applications

Beyond its role in the synthesis of Saxagliptin, this compound has several important applications in pharmaceutical research and development.